Cas no 1261525-06-7 (2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine)

• Product Name: 2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine
• CAS No: 1261525-06-7
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4994580
• Update Time: 2025-10-30

2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine

• Inchi： 1S/C15H13F4NO/c16-14-11(8-9-20)2-1-3-13(14)10-4-6-12(7-5-10)21-15(17,18)19/h1-7H,8-9,20H2
• InChI Key： MIOUEFOOOMRCIV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CCN)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Additional information on 2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine

Introduction to 2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine (CAS No. 1261525-06-7)

2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1261525-06-7, belongs to the class of biphenyl derivatives, which are widely recognized for their potential in various biological and chemical applications. The presence of both fluoro and trifluoromethoxy substituents in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration in drug discovery and material science.

The biphenyl core of this molecule provides a stable aromatic system that can be further functionalized to achieve specific biological activities. The introduction of a fluoro group at the 2-position and a trifluoromethoxy group at the 4'-position enhances the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical design. Additionally, the ethylamine side chain at the 3-position adds another layer of complexity, potentially influencing both binding affinity and pharmacokinetic profiles.

In recent years, there has been a growing interest in fluoro-substituted aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. Studies have shown that the fluorine atom can modulate the electronic properties of adjacent functional groups, leading to improved binding interactions with biological targets. For instance, 2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The biphenyl scaffold allows for easy modifications at multiple positions, enabling chemists to fine-tune its properties for specific therapeutic applications. Researchers have leveraged this flexibility to develop novel analogs with enhanced potency and selectivity. For example, recent studies have demonstrated that derivatives of 2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine exhibit promising activity against tyrosine kinases, which are overexpressed in many tumor cells.

The trifluoromethoxy group, in particular, has been shown to improve the pharmacokinetic profile of drug candidates by increasing their metabolic stability and reducing their susceptibility to enzymatic degradation. This feature is particularly valuable in the development of long-acting therapeutics where sustained activity is desired. Furthermore, the fluoro group's ability to engage in hydrogen bonding and π-stacking interactions with biological targets can enhance binding affinity and selectivity.

The ethylamine side chain at the 3-position of the biphenyl core introduces basicity to the molecule, which can be exploited for designing compounds that interact with acidic or positively charged residues on biological targets. This property is particularly useful in developing drugs that require precise spatial orientation within a binding site. Additionally, the ethylamine moiety can serve as a handle for further chemical modifications, allowing for the creation of libraries of derivatives with tailored properties.

Recent advances in computational chemistry have also facilitated the study of 2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine and its derivatives. Molecular modeling techniques have been employed to predict binding modes and affinity for various biological targets, enabling rational drug design. These computational approaches have complemented experimental efforts by providing insights into structural optimization strategies.

In conclusion, 2-Fluoro-4'-(trifluoromethoxy)biphenyl-3-ethylamine (CAS No. 1261525-06-7) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts targeting various diseases. As research continues to uncover new applications for fluoro-substituted biphenyl derivatives, compounds like this one are likely to play a significant role in the development of next-generation therapeutics.